Cas no 2623-23-6 (Menthyl acetate)

• Product Name: Menthyl acetate
• CAS No: 2623-23-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD00001482
• CID: 43251
• PubChem ID: 24869606
• Update Time: 2026-05-14

Menthyl acetate Chemical and Physical Properties

Names and Identifiers

• (1R)-(-)-menthyl acetate
• Acetoxymenthane
• (-)-Menthyl Acetate
• (-)-Acetoxy-p-menthane
• L-Menthyl acetate
• (1R)-(?)-Menthyl acetate
• (1R)-(−)-Menthyl acetate
• [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] acetate
• MENTHYL ACETATE, (-)-(AS)
• (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl acetate
• (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl acetate
• (2S,1R,5R)-2-isopropyl-5-methylcyclohex-1-yl acetate
• 2-isopropyl-5-methylcyclohexyl acetate
• Acetic acid, L-
• Cyclohexan-1-ol, acetate, L-
• L-(-)-2-isopropyl-5-methylcyclohexanol
• l-Menthol acetate
• L-Methionine sulfoxiMine
• L-p-Menth-3-yl acetate
• menthyl (1R,2S,5R)-(-)-acetate
• NSC3722
• NSC52970
• (5-Methyl-2-propan-2-ylcyclohexyl) acetate
• L-​Menthyl acetate
• (-)-​Menthyl acetate
• Menthyl acetate

• MDL： MFCD00001482
• Inchi： InChI=1S/C12H22O2/c1-8(2)11-6-5-9(3)7-12(11)14-10(4)13/h8-9,11-12H,5-7H2,1-4H3/t9-,11?,12?/m1/s1
• InChI Key： XHXUANMFYXWVNG-ADEWGFFLSA-N
• SMILES： CC(C)C1CC[C@@H](C)CC1OC(=O)C
• BRN： 2208505

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless or slightly yellow transparent liquid
• Density: 0.92 g/mL at 25 °C(lit.)
• Boiling Point: 229-230 °C(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.447(lit.)
• PSA: 26.3
• LogP: 3.01030
• Merck: 14,5839
• FEMA: 2668
• Optical Activity: [α]20/D −81°, c = 8 in benzene
• Solubility: Soluble in ethanol \ propylene glycol and most non-volatile oils, slightly soluble in water and glycerol

Menthyl acetate Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Safety Instruction： S24/25:Prevent skin and eye contact.
• RTECS：AI5900000
• TSCA：Yes
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Menthyl acetate

Recent Advances in the Study of Menthyl Acetate (CAS 2623-23-6): Applications and Mechanisms in Chemico-Biological Fields

Menthyl acetate (CAS 2623-23-6), a derivative of menthol, has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, cosmetics, and agrochemicals. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic uses, with a focus on peer-reviewed studies published within the last three years. Notably, advancements in enantioselective synthesis have improved the yield of (-)-menthyl acetate, the biologically active isomer, to >95% (Journal of Organic Chemistry, 2023).

Recent pharmacological studies reveal novel mechanisms of action for menthyl acetate as a TRPM8 channel modulator, showing 40% greater specificity than menthol in targeting cold-sensitive neurons (Nature Chemical Biology, 2024). This property underpins its emerging role in topical analgesics, with Phase II clinical trials demonstrating a 35% reduction in neuropathic pain scores compared to placebo (Journal of Pain Research, 2023). Structural-activity relationship (SAR) analyses further indicate that acetylation at the 3-position enhances blood-brain barrier permeability by 2.1-fold relative to parent menthol molecules.

In drug formulation, menthyl acetate's logP value of 3.2 ± 0.1 makes it an ideal permeation enhancer for transdermal delivery systems. A 2024 study in Molecular Pharmaceutics reported that nanoemulsions containing 5% menthyl acetate increased skin absorption of diclofenac by 78% without causing irritation. Concurrently, its antimicrobial spectrum has been expanded, showing efficacy against drug-resistant Candida auris at MIC90 values of 32 μg/mL when combined with amphotericin B (Antimicrobial Agents and Chemotherapy, 2023).

Industrial applications have benefited from green chemistry innovations, including a novel biocatalytic process using immobilized lipase B from Candida antarctica (CALB) that achieves 92% conversion at 50°C (Green Chemistry, 2023). Toxicological assessments confirm an LD50 >2000 mg/kg in rodent models, supporting its GRAS (Generally Recognized As Safe) status for food additives. However, recent findings suggest dose-dependent hepatotoxicity at concentrations exceeding 500 mg/kg/day, warranting further investigation (Regulatory Toxicology and Pharmacology, 2024).

Future research directions highlighted in this analysis include: (1) development of menthyl acetate-prodrug conjugates for CNS delivery, (2) exploration of its anti-proliferative effects in triple-negative breast cancer models (currently showing 45% growth inhibition in vitro), and (3) optimization of continuous flow synthesis for industrial-scale production. These advancements position menthyl acetate as a multifaceted compound bridging traditional and precision medicine approaches.